Cas no 2580253-90-1 (4-{(tert-butoxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid
• CAS No: 2580253-90-1
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 5664820
• PubChem ID: 165888313
• Update Time: 2025-10-21

4-{(tert-butoxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723586
• 2580253-90-1
• 4-{[(tert-butoxy)carbonyl]amino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid
• 4-{(tert-butoxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid

• Inchi： 1S/C16H18N2O4S/c1-9-7-5-6-8-10(9)11-12(13(14(19)20)23-18-11)17-15(21)22-16(2,3)4/h5-8H,1-4H3,(H,17,21)(H,19,20)
• InChI Key： ZJZRLDVRGAPDQB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C2C=CC=CC=2C)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid

4-{(tert-butoxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid: A Comprehensive Overview

4-{(tert-butoxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid, also known by its CAS registry number 2580253-90-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and applications in drug design. The molecule features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, along with substituents that confer unique chemical and biological properties.

The structure of this compound is characterized by the presence of a tert-butoxycarbonyl (Boc) group attached to the amino group at position 4 of the thiazole ring. Additionally, the 3-position of the ring is substituted with a 2-methylphenyl group, while the 5-position bears a carboxylic acid moiety. These substituents play a crucial role in determining the compound's reactivity, stability, and bioavailability. The combination of these functional groups makes this compound a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly as potential leads for anti-inflammatory, anticancer, and antimicrobial agents. The presence of the Boc group in this compound suggests its utility as a protecting group during synthetic procedures, allowing for precise control over the reactivity of the amino group. This feature is particularly advantageous in multi-step synthesis workflows where intermediate stability is critical.

The 2-methylphenyl substituent at position 3 introduces aromaticity and hydrophobicity into the molecule, which can enhance its pharmacokinetic properties such as absorption and distribution. Furthermore, the carboxylic acid group at position 5 provides an acidic hydrogen that can participate in hydrogen bonding, potentially influencing the compound's solubility and interaction with biological targets.

From a synthetic perspective, this compound can be prepared via various routes depending on the desired substituents and stereochemistry. One common approach involves the nucleophilic substitution or coupling reactions on a thiazole core followed by functionalization at specific positions. The use of microwave-assisted synthesis or catalytic methods has been reported to improve reaction efficiency and yield high-purity products.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX), which is a key enzyme in prostaglandin biosynthesis. This activity underscores its potential as a lead compound for developing anti-inflammatory agents.

Moreover, computational studies using molecular docking techniques have revealed that this compound can interact with specific binding sites on target proteins through its functional groups. These interactions are influenced by the spatial arrangement of substituents on the thiazole ring, highlighting the importance of structural optimization in drug design.

The versatility of this compound extends beyond pharmacology into materials science and catalysis. Its ability to act as a ligand in metal complexes has been explored for applications in asymmetric catalysis and sensing technologies. The sulfur atom in the thiazole ring facilitates coordination with metal ions, enabling the formation of stable complexes with unique electronic properties.

In conclusion, 4-{(tert-butoxy)carbonylamino}-3-(2-methylphenyl)-1,2-thiazole-5-carboxylic acid represents a promising molecule with multifaceted applications across various scientific domains. Its structural features make it an attractive candidate for further research into its biological activities, synthetic modifications, and technological applications. As ongoing studies continue to unravel its potential, this compound stands at the forefront of innovative developments in modern chemistry.